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Compound of Interest

Compound Name: HJC0152 free base

Cat. No.: B12381610

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for assessing the effect of HJC0152, a novel

STAT3 inhibitor, on cell viability using two common colorimetric assays: MTT and CCK-8. The

information is compiled from various studies investigating the anti-tumor effects of HJC0152

across different cancer cell lines.

Compound: HJC0152 Target: Signal Transducer and Activator of Transcription 3 (STAT3)[1][2]

[3] Applications: In vitro cell viability, cytotoxicity, and proliferation assays.

Mechanism of Action
HJC0152 is an orally active small-molecule inhibitor of STAT3.[1][3] Aberrant STAT3 activation

is a key driver in many cancers, promoting proliferation, survival, and migration.[2][4] HJC0152

exerts its anti-tumor effects by inhibiting the phosphorylation of STAT3 at the Tyr705 residue,

which prevents its dimerization, nuclear translocation, and subsequent transcription of

downstream target genes involved in cell cycle progression (e.g., c-Myc, Cyclin D1) and

apoptosis resistance (e.g., Bcl-2, Mcl-1, Survivin).[2][3][5] In some cellular contexts, HJC0152
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has also been shown to induce the accumulation of reactive oxygen species (ROS), leading to

apoptosis, and to modulate cellular metabolism.[1] Furthermore, it can affect other signaling

pathways, such as the MAPK pathway.[2]
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Caption: HJC0152 inhibits STAT3 signaling.

Data Presentation
The following tables summarize the reported effects of HJC0152 on the viability of various

cancer cell lines as determined by MTT or CCK-8 assays.

Table 1: HJC0152 Cell Viability Data (MTT Assay)
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Cell Line Cancer Type
Incubation
Time (hours)

IC₅₀ (µM) Reference

A549
Non-Small Cell

Lung Cancer
24, 48, 72

Not specified,

dose-dependent

inhibition

[1]

H460
Non-Small Cell

Lung Cancer
24, 48, 72

Not specified,

dose-dependent

inhibition

[1]

H1299
Non-Small Cell

Lung Cancer
24, 48, 72

Not specified,

dose-dependent

inhibition

[1]

SCC25

Head and Neck

Squamous Cell

Carcinoma

24 ~2 [4]

CAL27

Head and Neck

Squamous Cell

Carcinoma

24 ~1 [4]

U87 Glioblastoma 24 ~5 [5]

U251 Glioblastoma 24 ~2 [5]

LN229 Glioblastoma 24 ~2 [5]

Table 2: HJC0152 Cell Viability Data (CCK-8 Assay)

Cell Line Cancer Type
Incubation
Time (hours)

IC₅₀ (µM) Reference

AGS Gastric Cancer 24, 48, 72 ~10 (at 48h) [2]

MKN45 Gastric Cancer 24, 48, 72 ~10 (at 48h) [2]

HGC-27 Gastric Cancer 24, 48, 72
>20 (less

sensitive)
[2]
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Experimental Workflow
The general workflow for assessing cell viability with HJC0152 using either MTT or CCK-8

assays is outlined below.
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Caption: General workflow for cell viability assays.
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Detailed Experimental Protocols
Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) Assay
This protocol is based on methodologies reported for testing HJC0152.[1][4][5] The MTT assay

measures the metabolic activity of cells, where mitochondrial dehydrogenases in viable cells

reduce the yellow MTT to a purple formazan product.[6]

Materials:

HJC0152 (stock solution in DMSO)

Target cells in culture

Complete culture medium

96-well flat-bottom sterile plates

MTT solution (5 mg/mL in sterile PBS)[4][5]

Solubilization solution (e.g., DMSO, or 10% SDS in 0.01M HCl)

Multichannel pipette

Microplate reader (absorbance at 490 nm or 570 nm)[4][6]

Humidified incubator (37°C, 5% CO₂)

Procedure:

Cell Seeding:

Harvest and count cells.

Seed cells in a 96-well plate at a density of 2,000 to 5,000 cells/well in 100 µL of complete

culture medium.[4][5]

Incubate the plate for 24 hours to allow cells to attach.
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Compound Treatment:

Prepare serial dilutions of HJC0152 in culture medium. A typical concentration range is 0.1

µM to 20 µM.[2][4] Remember to include a vehicle control (DMSO-treated) group. The final

DMSO concentration should be consistent across all wells and typically below 0.1%.

Remove the medium from the wells and add 100 µL of the HJC0152 dilutions.

Incubate for the desired time period (e.g., 24, 48, or 72 hours).[1][2]

MTT Addition and Incubation:

After incubation, add 10-20 µL of MTT solution (5 mg/mL) to each well.

Incubate for an additional 4 hours at 37°C, protected from light.[5]

Formazan Solubilization:

Carefully remove the medium containing MTT.

Add 100-150 µL of solubilization solution (e.g., DMSO) to each well to dissolve the

formazan crystals.[4][5]

Mix thoroughly by gentle shaking or pipetting.

Data Acquisition:

Measure the absorbance at a wavelength between 490-570 nm using a microplate reader.

[4][6]

Protocol 2: CCK-8 (Cell Counting Kit-8) Assay
This protocol is adapted from studies using HJC0152 in gastric cancer cell lines.[2][7] The

CCK-8 assay utilizes a highly water-soluble tetrazolium salt (WST-8) that is reduced by cellular

dehydrogenases to produce a soluble orange formazan dye.[8] This assay is generally

considered more convenient and less toxic than the MTT assay.

Materials:
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HJC0152 (stock solution in DMSO)

Target cells in culture

Complete culture medium

96-well flat-bottom sterile plates

Cell Counting Kit-8 (CCK-8) reagent

Multichannel pipette

Microplate reader (absorbance at 450 nm)[7][8]

Humidified incubator (37°C, 5% CO₂)

Procedure:

Cell Seeding:

Harvest and count cells.

Seed cells in a 96-well plate at a density of 2,000 to 4,000 cells/well in 100 µL of complete

culture medium.[2][7]

Incubate the plate for 24 hours.

Compound Treatment:

Prepare serial dilutions of HJC0152 in culture medium. A common concentration range is

5 µM to 20 µM.[2][7] Include a vehicle control (DMSO).

Add the HJC0152 dilutions to the wells. Some protocols add 10 µL of a 10x concentrated

drug solution, while others replace the entire medium.[7][8]

Incubate for the desired time period (e.g., 24, 48, or 72 hours).[2][7]

CCK-8 Reaction:
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Add 10 µL of CCK-8 reagent to each well.[7][8] Be careful to avoid introducing bubbles.

Incubate the plate for 1-4 hours at 37°C.[8] The optimal incubation time may vary

depending on the cell type and density.

Data Acquisition:

Measure the absorbance at 450 nm using a microplate reader.[7][8]

Concluding Remarks
Both MTT and CCK-8 assays are reliable methods for determining the effect of HJC0152 on

cell viability. The choice between them often depends on laboratory preference, cell type, and

desired workflow convenience. It is recommended to perform preliminary experiments to

optimize cell seeding density and assay incubation times for each specific cell line. The

provided protocols and data serve as a comprehensive guide for researchers initiating studies

with the STAT3 inhibitor HJC0152.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. HJC0152 suppresses human non–small‐cell lung cancer by inhibiting STAT3 and
modulating metabolism - PMC [pmc.ncbi.nlm.nih.gov]

2. HJC0152, a novel STAT3 inhibitor with promising anti-tumor effect in gastric cancer - PMC
[pmc.ncbi.nlm.nih.gov]

3. selleckchem.com [selleckchem.com]

4. aacrjournals.org [aacrjournals.org]

5. A novel STAT3 inhibitor, HJC0152, exerts potent antitumor activity in glioblastoma - PMC
[pmc.ncbi.nlm.nih.gov]

6. MTT assay protocol | Abcam [abcam.com]

7. dovepress.com [dovepress.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.dovepress.com/hjc0152-a-novel-stat3-inhibitor-with-promising-anti-tumor-effect-in-ga-peer-reviewed-fulltext-article-CMAR
https://www.apexbt.com/downloader/document/K1018/Protocol.pdf
https://www.apexbt.com/downloader/document/K1018/Protocol.pdf
https://www.dovepress.com/hjc0152-a-novel-stat3-inhibitor-with-promising-anti-tumor-effect-in-ga-peer-reviewed-fulltext-article-CMAR
https://www.apexbt.com/downloader/document/K1018/Protocol.pdf
https://www.benchchem.com/product/b12381610?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC7106968/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7106968/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6296682/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6296682/
https://www.selleckchem.com/products/hjc0152.html
https://aacrjournals.org/mct/article/16/4/578/146048/Suppression-of-the-Growth-and-Invasion-of-Human
https://pmc.ncbi.nlm.nih.gov/articles/PMC6511646/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6511646/
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.dovepress.com/hjc0152-a-novel-stat3-inhibitor-with-promising-anti-tumor-effect-in-ga-peer-reviewed-fulltext-article-CMAR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. apexbt.com [apexbt.com]

To cite this document: BenchChem. [Application Notes and Protocols for Cell Viability Assays
with HJC0152]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381610/docs#application-notes-and-protocols-for-
cell-viability-assays-with-hjc0152]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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